Cas no 27533-39-7 (3-aminonaphthalene-2-carbonitrile)

3-aminonaphthalene-2-carbonitrile structure
27533-39-7 structure
Product Name:3-aminonaphthalene-2-carbonitrile
CAS No:27533-39-7
MF:C11H8N2
MW:168.194622039795
MDL:MFCD05664538
CID:251272
PubChem ID:820788
Update Time:2025-04-19

3-aminonaphthalene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-Naphthalenecarbonitrile,3-amino-
    • 2-Naphthonitrile,3-amino- (8CI)
    • 3-aminonaphthalene-2-carbonitrile
    • 2-Naphthalenecarbonitrile,3-amino-(9CI)
    • AT40841
    • MFCD05664538
    • FT-0751578
    • DTXSID80356239
    • 27533-39-7
    • EN300-248954
    • CBA53339
    • 3-Amino-2-naphthonitrile
    • SCHEMBL5008816
    • 2-Amino-3-cyanonaphthalene
    • MDL: MFCD05664538
    • Inchi: 1S/C11H8N2/c12-7-10-5-8-3-1-2-4-9(8)6-11(10)13/h1-6H,13H2
    • InChI Key: PAKLAEKJZIMMRL-UHFFFAOYSA-N
    • SMILES: NC1=C(C#N)C=C2C=CC=CC2=C1

Computed Properties

  • Exact Mass: 168.06884
  • Monoisotopic Mass: 168.069
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 49.8Ų

Experimental Properties

  • PSA: 49.81

3-aminonaphthalene-2-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A620133-10mg
3-aminonaphthalene-2-carbonitrile
27533-39-7
10mg
$ 50.00 2022-06-07
TRC
A620133-50mg
3-aminonaphthalene-2-carbonitrile
27533-39-7
50mg
$ 160.00 2022-06-07
TRC
A620133-100mg
3-aminonaphthalene-2-carbonitrile
27533-39-7
100mg
$ 230.00 2022-06-07
Chemenu
CM235478-1g
3-Amino-2-naphthonitrile
27533-39-7 95%
1g
$308 2021-08-04
Chemenu
CM235478-5g
3-Amino-2-naphthonitrile
27533-39-7 95%
5g
$661 2021-08-04
Chemenu
CM235478-10g
3-Amino-2-naphthonitrile
27533-39-7 95%
10g
$884 2021-08-04
Chemenu
CM235478-25g
3-Amino-2-naphthonitrile
27533-39-7 95%
25g
$1594 2021-08-04
Chemenu
CM235478-1g
3-Amino-2-naphthonitrile
27533-39-7 95%
1g
$308 2024-07-28
Chemenu
CM235478-5g
3-Amino-2-naphthonitrile
27533-39-7 95%
5g
$661 2024-07-28
Chemenu
CM235478-10g
3-Amino-2-naphthonitrile
27533-39-7 95%
10g
$884 2024-07-28
Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd